Cas no 259868-83-2 (methyl 2-[(2S)-pyrrolidin-2-yl]acetate hydrochloride)

• Product Name: methyl 2-[(2S)-pyrrolidin-2-yl]acetate hydrochloride
• CAS No: 259868-83-2
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• MDL: MFCD22200809
• CID: 1024347
• PubChem ID: 11593534
• Update Time: 2025-11-01

methyl 2-[(2S)-pyrrolidin-2-yl]acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 2-(pyrrolidin-2-yl)acetate hydrochloride
• methyl 2-[(2S)-pyrrolidin-2-yl]acetate,hydrochloride
• (S)-METHYL 2-(PYRROLIDIN-2-YL)ACETATE HCL
• (2S)-[(Methoxycarbonyl)methyl]pyrrolidine hydrochloride
• Methyl (S)-2-(pyrrolidin-2-yl)acetate hydrochloride
• Methyl 2-[(2S)-pyrrolidin-2-yl]acetate Hydrochloride
• Z4512
• ST24020860
• (S)-Methyl2-(pyrrolidin-2-yl)acetatehydrochloride
• SCHEMBL617457
• methyl 2-[(2S)-pyrrolidin-2-yl]acetate;hydrochloride
• 259868-83-2
• AKOS016000980
• EN300-1273221
• MFCD22200809
• A854910
• DS-019359
• DS-1865
• DTXSID50469103
• methyl 2-[(2S)-pyrrolidin-2-yl]acetate hydrochloride

• MDL： MFCD22200809
• Inchi： 1S/C7H13NO2.ClH/c1-10-7(9)5-6-3-2-4-8-6;/h6,8H,2-5H2,1H3;1H/t6-;/m0./s1
• InChI Key： FECAUVOXGVMVNH-RGMNGODLSA-N
• SMILES： Cl.O(C)C(C[C@@H]1CCCN1)=O

Computed Properties

• Exact Mass: 179.07100
• Monoisotopic Mass: 179.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3

Experimental Properties

• Melting Point: 53 ºC
• PSA: 38.33000
• LogP: 1.43230

methyl 2-[(2S)-pyrrolidin-2-yl]acetate hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on methyl 2-[(2S)-pyrrolidin-2-yl]acetate hydrochloride

Methyl 2-[(2S)-Pyrrolidin-2-yl]acetate Hydrochloride (CAS No. 259868-83-2): A Comprehensive Overview

Methyl 2-[(2S)-pyrrolidin-2-yl]acetate hydrochloride (CAS No. 259868-83-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as methyl (S)-pyrrolidin-2-ylacetate hydrochloride, is a derivative of pyrrolidine and is characterized by its unique structural features and potential biological activities.

The chemical structure of methyl 2-[(2S)-pyrrolidin-2-yl]acetate hydrochloride consists of a pyrrolidine ring attached to an acetate group, with the entire molecule being methylated and present in its hydrochloride salt form. The presence of the chiral center at the pyrrolidine ring imparts enantiomeric specificity, which is crucial for its biological interactions and pharmacological properties.

Recent studies have highlighted the potential applications of methyl 2-[(2S)-pyrrolidin-2-yl]acetate hydrochloride in various therapeutic areas. One notable area of research is its use as a building block in the synthesis of more complex molecules, particularly in the development of new drugs. The compound's chiral nature makes it an ideal candidate for the synthesis of enantiomerically pure drugs, which can exhibit improved efficacy and reduced side effects compared to their racemic counterparts.

In the context of medicinal chemistry, methyl 2-[(2S)-pyrrolidin-2-yl]acetate hydrochloride has been explored for its role in modulating specific biological pathways. For instance, it has been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets in drug discovery. GPCRs are involved in a wide range of physiological processes, including neurotransmission, hormone signaling, and immune responses. By interacting with these receptors, methyl 2-[(2S)-pyrrolidin-2-yl]acetate hydrochloride could potentially influence these processes and offer therapeutic benefits.

Another area of interest is the compound's potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms within the body through metabolic processes. The methyl ester group in methyl 2-[(2S)-pyrrolidin-2-yl]acetate hydrochloride can be cleaved by esterases, releasing the active pyrrolidine derivative. This property makes it an attractive candidate for improving the pharmacokinetic profile of drugs, enhancing their bioavailability and reducing toxicity.

The synthesis of methyl 2-[(2S)-pyrrolidin-2-yl]acetate hydrochloride has been optimized through various methods, including chiral resolution and asymmetric synthesis. These methods ensure high enantiomeric purity, which is essential for pharmaceutical applications. Recent advancements in catalytic asymmetric synthesis have further improved the efficiency and scalability of producing this compound on a commercial scale.

Clinical trials involving compounds derived from methyl 2-[(2S)-pyrrolidin-2-yl]acetate hydrochloride have shown promising results. For example, a study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited significant anti-inflammatory properties in animal models. This finding suggests that methyl 2-[(2S)-pyrrolidin-2-yl]acetate hydrochloride could be developed into a novel therapeutic agent for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, methyl 2-[(2S)-pyrrolidin-2-y l]acetate hydrochloride has also been studied for its use in diagnostic imaging. The compound's ability to cross biological membranes and interact with specific cellular targets makes it a promising candidate for developing imaging agents that can provide detailed insights into disease progression and treatment efficacy.

The safety profile of methyl 2-[(2S)-pyrrolidin-2-y l]acetate hydrochloride has been extensively evaluated through preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

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